Cas no 1042973-64-7 (5-Amino-3,4-dihydro-1H-quinazolin-2-one)

5-Amino-3,4-dihydro-1H-quinazolin-2-one structure
1042973-64-7 structure
Product Name:5-Amino-3,4-dihydro-1H-quinazolin-2-one
CAS No:1042973-64-7
MF:C8H9N3O
MW:163.176561117172
CID:2135798
Update Time:2023-08-04

5-Amino-3,4-dihydro-1H-quinazolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-amino-3,4-dihydro-2(1H)-Quinazolinone
    • 5-Amino-3,4-dihydroquinazolin-2(1H)-one
    • 5-Amino-3,4-dihydro-1H-quinazolin-2-one
    • Inchi: 1S/C8H9N3O/c9-6-2-1-3-7-5(6)4-10-8(12)11-7/h1-3H,4,9H2,(H2,10,11,12)
    • InChI Key: XYQLWDBQJGIQGJ-UHFFFAOYSA-N
    • SMILES: O=C1NC2C=CC=C(C=2CN1)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Topological Polar Surface Area: 67.2
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